2-methoxy-4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-methoxy-4-[[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C21H26N2O2/c1-25-21-16-19(9-10-20(21)24)17-23-14-12-22(13-15-23)11-5-8-18-6-3-2-4-7-18/h2-10,16,24H,11-15,17H2,1H3/b8-5+
• InChI Key: LXFMJJOYAQOSBI-VMPITWQZSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCN(CC2)CC=CC3=CC=CC=C3)O
• Isomeric SMILES: COC1=C(C=CC(=C1)CN2CCN(CC2)C/C=C/C3=CC=CC=C3)O
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

2-methoxy-4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]methyl}phenol, commonly known as MPP, is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. It is a potent inhibitor of the dopamine transporter, which makes it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

MPP acts by inhibiting the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. This leads to an increase in dopamine levels in the synaptic cleft, which can have various effects on the brain depending on the location of the dopamine receptors. In Parkinson's disease, the loss of dopamine-producing neurons leads to a decrease in dopamine levels in the brain, which causes the characteristic symptoms of the disease. MPP can help alleviate these symptoms by increasing dopamine levels in the brain.
Biochemical and Physiological Effects:
MPP has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine in the striatum, which is the region of the brain that is affected in Parkinson's disease. It has also been shown to increase the release of norepinephrine and serotonin in the brain, which can have various effects on mood and behavior.

Advantages and Limitations for Lab Experiments

MPP has several advantages for lab experiments. It is a potent inhibitor of the dopamine transporter, which makes it a useful tool for studying the role of dopamine in the brain. It is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, MPP has some limitations for lab experiments. It is highly toxic and requires careful handling to avoid exposure. It also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of MPP. One direction is to study its potential applications in the treatment of other neurological disorders such as ADHD and drug addiction. Another direction is to study its long-term effects on the brain and its potential for neurotoxicity. Additionally, there is a need for the development of more potent and selective inhibitors of the dopamine transporter, which could have even greater potential for the treatment of neurological disorders.
Conclusion:
In conclusion, MPP is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. It is a potent inhibitor of the dopamine transporter, which makes it a promising candidate for the treatment of various neurological disorders. The synthesis method of MPP has been optimized to yield high purity and high yield. MPP has various biochemical and physiological effects and has several advantages and limitations for lab experiments. There are several future directions for the study of MPP, which could lead to the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of MPP involves the reaction of 2-methoxy-4-hydroxybenzaldehyde with N-(3-phenyl-2-propen-1-yl)piperazine in the presence of sodium borohydride. The resulting product is then treated with formaldehyde and hydrochloric acid to yield MPP. The synthesis method has been optimized to yield high purity and high yield of MPP.

Scientific Research Applications

MPP has been extensively studied for its potential applications in the field of medicine. It has been shown to be a potent inhibitor of the dopamine transporter, which makes it a promising candidate for the treatment of various neurological disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction.